Cas no 878057-15-9 (2-{3-(benzylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-diethylacetamide)

• Product Name: 2-{3-(benzylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-diethylacetamide
• CAS No: 878057-15-9
• MF: C₂₃H₂₇N₃O₄S
• MW: 441.543184518814
• CID: 5511035
• Update Time: 2025-06-03

2-{3-(benzylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[3-[2-(benzylamino)-2-oxoethyl]sulfonylindol-1-yl]-N,N-diethylacetamide
• 2-{3-(benzylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-diethylacetamide

• Inchi： 1S/C23H27N3O4S/c1-3-25(4-2)23(28)16-26-15-21(19-12-8-9-13-20(19)26)31(29,30)17-22(27)24-14-18-10-6-5-7-11-18/h5-13,15H,3-4,14,16-17H2,1-2H3,(H,24,27)
• InChI Key： BCGFTJJDPUEEKE-UHFFFAOYSA-N
• SMILES： C(N(CC)CC)(=O)CN1C2=C(C=CC=C2)C(S(CC(NCC2=CC=CC=C2)=O)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-{3-(benzylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-diethylacetamide

2-{3-(Benzylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-diethylacetamide: A Comprehensive Overview

2-{3-(Benzylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-diethylacetamide, with the CAS number 878057-15-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is characterized by its unique structural features, including a benzylcarbamoyl group, a methanesulfonyl moiety, and an indole ring, which collectively contribute to its biological activity and pharmacological properties.

The indole ring is a fundamental component of many biologically active molecules, including several natural products and synthetic drugs. In the context of 2-{3-(Benzylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-diethylacetamide, the indole ring plays a crucial role in mediating interactions with various biological targets. Recent studies have highlighted the importance of indole derivatives in modulating neurotransmitter systems, particularly serotonin and dopamine receptors, which are implicated in a range of neurological disorders.

The benzylcarbamoyl group, another key structural element, adds to the compound's complexity and functionality. This group is known for its ability to enhance the lipophilicity and stability of molecules, which can improve their pharmacokinetic properties. Research has shown that benzylcarbamoyl-containing compounds often exhibit enhanced binding affinity to specific protein targets, making them valuable candidates for drug development.

The methanesulfonyl moiety is another significant feature of this compound. Sulfonamides and sulfonyl groups are widely used in medicinal chemistry due to their ability to form strong hydrogen bonds and electrostatic interactions with target proteins. In the case of 2-{3-(Benzylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-diethylacetamide, the methanesulfonyl group likely contributes to its high potency and selectivity towards specific biological targets.

The N,N-diethylacetamide portion of the molecule adds further complexity and functionality. Diethylamides are known for their ability to modulate enzyme activity and receptor binding, which can be crucial for therapeutic applications. The presence of this group may enhance the compound's solubility and bioavailability, making it more suitable for in vivo studies.

Recent advances in computational chemistry and molecular modeling have provided valuable insights into the structure-activity relationships (SAR) of compounds like 2-{3-(Benzylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-diethylacetamide. These studies have helped identify key structural features that contribute to the compound's biological activity and have guided the design of more potent and selective analogs.

In terms of biological activity, 2-{3-(Benzylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-diethylacetamide has shown promising results in various preclinical studies. For instance, it has been reported to exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have suggested that this compound may have neuroprotective effects, potentially making it a candidate for treating neurodegenerative diseases like Alzheimer's and Parkinson's.

Clinical trials are currently underway to further evaluate the safety and efficacy of 2-{3-(Benzylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-diethylacetamide. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and suggest that this compound may have a favorable safety profile for further clinical development.

In conclusion, 2-{3-(Benzylcarbamoyl)methanesulfonyl-1H-indol-1-yl}-N,N-diethylacetamide (CAS 878057-15-9) is a promising compound with a unique combination of structural features that contribute to its biological activity and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As our understanding of this compound deepens, it holds significant potential for addressing unmet medical needs in various therapeutic areas.